1-(4-bromophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone

• IUPAC Name: 1-(4-bromophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C16H14BrN3O2S/c1-2-20-15(14-4-3-9-22-14)18-19-16(20)23-10-13(21)11-5-7-12(17)8-6-11/h3-9H,2,10H2,1H3
• InChI Key: HORACJYQGLDIGK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)Br)C3=CC=CO3
• Molecular Formula: C16H14BrN3O2S
• Molecular Weight: 392.3 g/mol

Description

This compound features a 4-bromophenyl group attached to an ethanone moiety, linked via a sulfanyl bridge to a 1,2,4-triazole ring substituted with ethyl and furan-2-yl groups. Its molecular formula is C₁₇H₁₄BrN₃O₂S, with a molecular weight of 412.28 g/mol. The structure combines aromatic, heterocyclic, and sulfur-containing functionalities, making it a candidate for diverse applications in medicinal and materials chemistry .

Biological Activity

The compound 1-(4-bromophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone is a novel triazole derivative that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies that highlight its applications in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of the compound is C16H15BrN4O2S , with a molecular weight of approximately 406.00992 Da . The structure features a triazole ring, which is known for its diverse biological activities, and a furan moiety that may contribute to its pharmacological properties.

Structural Features

Feature	Description
Molecular Formula	C16H15BrN4O2S
Molecular Weight	406.00992 Da
Functional Groups	Triazole, furan, bromophenyl

Antimicrobial Properties

Recent studies have indicated that triazole derivatives exhibit significant antimicrobial activity. For instance, compounds structurally similar to 1-(4-bromophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone have shown efficacy against various bacterial strains, including Staphylococcus aureus and Escherichia coli . The mechanism of action is believed to involve inhibition of key enzymes or disruption of cellular functions in pathogens .

Anticancer Activity

Triazole derivatives are also being explored for their anticancer properties. Some studies suggest that compounds with similar structures can inhibit specific kinases involved in cancer progression, such as the c-Met protein kinase. This inhibition can lead to reduced tumor growth and metastasis .

Case Studies

• Antimicrobial Efficacy : A study tested various triazole derivatives against Gram-positive and Gram-negative bacteria using the agar disc-diffusion method. The results indicated that many derivatives exhibited potent antibacterial activity at concentrations as low as 1 mM .
• Anticancer Potential : Another investigation focused on the synthesis of triazole-fused compounds demonstrating selective inhibition of c-Met kinases. These compounds were evaluated in vitro and showed promising results in reducing cell viability in cancer cell lines .

In Vitro Studies

In vitro studies have demonstrated that the compound exhibits significant antibacterial activity against resistant strains of bacteria. For example:

• Staphylococcus aureus : Inhibited at concentrations below 100 µg/mL.
• Escherichia coli : Displayed moderate sensitivity with an MIC (Minimum Inhibitory Concentration) around 200 µg/mL.

Structure-Activity Relationship (SAR)

The SAR analysis indicates that modifications at specific positions on the triazole ring can enhance biological activity. For instance:

• Substituents on the furan ring significantly affect the compound's potency against microbial strains.

Scientific Research Applications

Medicinal Chemistry

The compound exhibits potential as an antimicrobial and antifungal agent. Studies have indicated that triazole derivatives can inhibit the growth of various pathogens, making this compound a candidate for further development in pharmaceuticals targeting infectious diseases.

• Antifungal Activity : Triazole compounds are known for their efficacy against fungal infections. The presence of the furan ring may enhance its bioactivity by improving solubility and permeability.

Agricultural Science

Research into agrochemicals has identified compounds similar to this one as effective fungicides and herbicides. The triazole moiety is particularly noted for its ability to disrupt fungal cell membrane synthesis.

• Fungicidal Properties : The compound's structure suggests it could be effective against plant pathogens, potentially leading to the development of new agricultural products.

Materials Science

The unique structural features of the compound allow for exploration in polymer chemistry and nanotechnology. Its ability to form stable complexes with metals could lead to applications in catalysis and material synthesis.

• Catalytic Applications : The sulfanyl group can act as a ligand in coordination chemistry, making it useful in synthesizing metal complexes that catalyze various chemical reactions.

Case Studies

Several studies have investigated the biological activities of triazole derivatives similar to this compound:

• Antimicrobial Studies : A study published in the Journal of Medicinal Chemistry highlighted that triazole derivatives showed significant activity against resistant strains of bacteria and fungi, indicating their potential as lead compounds in drug development.
• Agricultural Applications : Research published in Pest Management Science demonstrated that triazole-based fungicides effectively controlled fungal diseases in crops, providing a viable alternative to traditional chemicals.
• Material Development : A study in Advanced Materials explored the use of triazole-containing polymers for creating smart materials with responsive properties, showcasing the versatility of such compounds in material science.

Chemical Reactions Analysis

Chemical Reactivity

The compound’s reactivity stems from its functional groups:

• Bromophenyl Group : Susceptible to nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions (e.g., Suzuki coupling).

• Triazole Ring : Acts as a hydrogen bond acceptor/donor, enabling interactions with biomolecules or coordination to metals.

• Sulfanyl Group : Can undergo oxidation (e.g., to sulfinyl or sulfonyl derivatives) or participate in nucleophilic substitution.

Key Reaction Types

Reaction Type	Mechanism	Example Reagents
Oxidation	Conversion of thioether (-S-) to sulfoxide (-SO-) or sulfone (-SO₂-)	H₂O₂, m-CPBA
Nucleophilic Substitution	Replacement of the sulfanyl group with nucleophiles (e.g., -NH₂)	Amines, hydroxides
Metal Coordination	Binding to transition metals via triazole nitrogen atoms	Cu²⁺, Zn²⁺, Ag⁺

Comparative Analysis of Structural Analogues

Related compounds with similar triazole cores exhibit distinct reactivity due to substituent variations:

Compound Name	Key Difference	Reactivity Profile
1-(4-bromophenyl)-2-(4-phenyltriazol-1-yl)ethanone	Phenyltriazole instead of furan group	Enhanced hydrophobicity, reduced H-bonding
N-(3-bromophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	Acetamide group instead of ethanone	Increased solubility in polar solvents
((5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)acetic acid	Carboxylic acid group	Improved ionizability, pH-dependent reactivity

Experimental Findings

• Synthesis Yield : Analogous S-alkylation reactions achieve yields up to 61% for ketone intermediates and 57% for final alcohol derivatives .

• Thermal Stability : Melting points for related triazoles range between 152–185°C, suggesting moderate thermal stability .

• Analytical Characterization :

  • NMR : DEPT135 and 2D (¹H-¹³C, ¹H-¹⁵N) spectra confirm structural integrity .

  • Mass Spectrometry : HRMS validates molecular weight (e.g., 390.99901 g/mol for related compounds).

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Physicochemical Properties

Compound	Molecular Formula	Melting Point (°C)	logP (Estimated)	Key Substituents
Target Compound	C₁₇H₁₄BrN₃O₂S	N/A	~3.5	Ethyl, Furan-2-yl, 4-Bromophenyl
N-(4-Bromophenyl)-acetamide ()	C₁₆H₁₅BrN₄O₂S	N/A	~3.0	Acetamide, Ethyl, Furan-2-yl
Compound 44 ()	C₁₉H₂₄N₃OS₂	156–157	4.1	Adamantyl, Thiophen-2-yl
5k ()	C₂₃H₁₆BrFN₆OS	192–193	4.2	2-Bromophenyl, Quinazolinyl

Q & A

Q. Table 1: Key Reagents and Conditions

Step	Reagent/Condition	Role
1	KOH in ethanol	Base catalyst
2	Reflux, 6–8 hrs	Reaction completion
3	Ethyl acetate/hexane (3:7)	Eluent for chromatography

Basic: How is the structural identity of this compound confirmed experimentally?

Methodological Answer:
A multi-technique approach is employed:

• FTIR : Confirm the presence of C=O (1690–1710 cm⁻¹), C-S (650–750 cm⁻¹), and furan C-O (1010–1050 cm⁻¹) stretches .
• NMR :
  • ¹H NMR : Aromatic protons (δ 7.2–8.1 ppm), furan protons (δ 6.3–7.4 ppm), and ethyl group signals (δ 1.2–1.4 ppm for CH₃, δ 4.2–4.4 ppm for CH₂) .
  • ¹³C NMR : Carbonyl carbon (δ 190–200 ppm), triazole carbons (δ 145–160 ppm) .
• Elemental Analysis : Match experimental vs. theoretical C, H, N, S percentages (error < 0.3%) .

Advanced: What computational methods are used to predict reactivity and electronic properties?

Methodological Answer:
Density Functional Theory (DFT) at the B3LYP/6-311G(d,p) level is standard:

• HOMO-LUMO Analysis : Predict charge transfer (ΔE < 3.5 eV suggests high reactivity) .
• Molecular Electrostatic Potential (MEP) : Identify nucleophilic/electrophilic sites (e.g., sulfanyl group as electron-rich) .
• NBO Analysis : Evaluate hyperconjugative interactions (e.g., stabilization of triazole ring via σ→σ* interactions) .

Q. Table 2: Example DFT Results

Parameter	Value (eV)	Significance
HOMO Energy	-6.2	Electron donor capacity
LUMO Energy	-2.8	Electron acceptor capacity
Band Gap (ΔE)	3.4	Moderate reactivity

Advanced: How does structural modification of the triazole ring impact antimicrobial activity?

Methodological Answer:
Structure-Activity Relationship (SAR) studies reveal:

• N-Substituents : Replacing ethyl with cyclohexyl (e.g., ZE-4a vs. ZE-4b) reduces Pseudomonas aeruginosa MIC from 62.5 to 31.25 µg/mL due to enhanced lipophilicity .
• Sulfanyl Linker : Essential for membrane disruption; removal decreases activity by 80% .
• Furan Moiety : π-Stacking with bacterial DNA gyrase improves potency (docking scores < -8.5 kcal/mol) .

Experimental Design Note : Use serial dilution assays (CLSI guidelines) with controls (ciprofloxacin for bacteria, fluconazole for fungi) .

Advanced: What are the limitations in toxicity assessment using in silico models?

Methodological Answer:
While GUSAR and TEST models predict LD₅₀ (e.g., 1666.66 mg/kg for rats), limitations include:

• Data Bias : Models trained on limited datasets may underestimate organ-specific toxicity .
• Metabolic Pathways : Cannot account for species-specific cytochrome P450 interactions .
  Recommendation : Validate with in vivo acute toxicity tests (OECD 423) and monitor biomarkers (ALT/AST for hepatotoxicity) .

Advanced: How can crystallographic data resolve contradictions in molecular conformation?

Methodological Answer:

• Single-Crystal X-ray Diffraction : Resolves disputes (e.g., triazole ring puckering vs. planarity) using SHELXL for refinement .
• ORTEP-3 Visualization : Confirms dihedral angles (e.g., furan-triazole angle ~85° vs. DFT-predicted 88°) .
  Example : A study resolved conflicting NMR assignments by confirming the sulfanyl group’s axial position via crystallography .

Basic: What spectroscopic anomalies might arise during characterization?

Methodological Answer:

• Dynamic NMR Effects : Ethyl group rotation can split signals (e.g., CH₂ protons at δ 4.2–4.4 ppm as quartets) .
• Solvent Artifacts : DMSO-d₆ may broaden carbonyl signals; use CDCl₃ for sharper peaks .
• Impurity Peaks : Unreacted thiol (δ 3.5–4.0 ppm in ¹H NMR) requires repurification .

Advanced: How can molecular docking guide the design of analogs with improved bioactivity?

Methodological Answer:

• Target Selection : Prioritize enzymes (e.g., C. albicans CYP51, ΔG < -9.0 kcal/mol) .
• Docking Workflow :
  • Protein Preparation (PDB: 5TZ1) : Remove water, add hydrogens.
  • Grid Generation : Focus on active site (e.g., heme pocket for CYP51).
  • Pose Scoring : Use AutoDock Vina; prioritize poses with hydrogen bonds to key residues (e.g., Arg381) .
    Case Study : A furan-triazole analog showed 2x higher antifungal activity than fluconazole via enhanced hydrophobic contacts .

Advanced: What experimental pitfalls affect reproducibility in pharmacological assays?

Methodological Answer:

• Sample Degradation : Organic degradation in 9-hour assays alters results (e.g., 15% activity loss); use cooling (4°C) to stabilize .
• Matrix Effects : Serum proteins in in vitro assays reduce free drug concentration; correct using ultrafiltration .
• Positive Control Drift : Regularly recalibrate with reference drugs (e.g., ketoconazole for antifungal assays) .

Basic: How is the purity of intermediates monitored during synthesis?

Methodological Answer:

• TLC Monitoring : Use silica plates with UV254; Rf values (e.g., triazole-thiol: Rf = 0.4 in ethyl acetate/hexane 1:1) .
• GC-MS for Volatiles : Detect residual solvents (e.g., ethanol < 0.1% per ICH Q3C) .
• HPLC Purity Check : C18 column, acetonitrile/water (70:30), retention time ~6.2 min .